Cas no 2309455-58-9 (Methyl 2-{[8-(5-bromopyridin-2-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate)

• Product Name: Methyl 2-{[8-(5-bromopyridin-2-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate
• CAS No: 2309455-58-9
• MF: C₁₇H₂₃BrN₂O₃
• MW: 383.280123949051
• CID: 6369630
• PubChem ID: 165739572
• Update Time: 2025-05-20

Methyl 2-{[8-(5-bromopyridin-2-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-7429449
• methyl 2-{[8-(5-bromopyridin-2-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate
• 2309455-58-9
• Methyl 2-{[8-(5-bromopyridin-2-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate

• Inchi： 1S/C17H23BrN2O3/c1-22-15(21)11-23-17(14-3-2-13(18)10-20-14)6-4-16(5-7-17)8-9-19-12-16/h2-3,10,19H,4-9,11-12H2,1H3
• InChI Key： FSSROJAXHPGJIU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1(CCC2(CNCC2)CC1)OCC(=O)OC

Computed Properties

• Exact Mass: 382.08921g/mol
• Monoisotopic Mass: 382.08921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 60.4Ų

Additional information on Methyl 2-{[8-(5-bromopyridin-2-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate

Methyl 2-{[8-(5-bromopyridin-2-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate (CAS No. 2309455-58-9): A Comprehensive Overview in Modern Chemical Biology and Drug Development

Methyl 2-{[8-(5-bromopyridin-2-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate, identified by its unique Chemical Abstracts Service (CAS) number 2309455-58-9, represents a fascinating compound with significant implications in the realms of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in the development of novel therapeutic agents and the exploration of complex biological pathways.

The molecular architecture of Methyl 2-{[8-(5-bromopyridin-2-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate is a testament to the ingenuity of synthetic chemists who have meticulously designed this molecule to possess specific pharmacophoric features. The presence of a spirocyclic framework, combined with the incorporation of a brominated pyridine moiety, suggests that this compound may exhibit unique interactions with biological targets. These structural elements not only contribute to its chemical diversity but also open up possibilities for its use in modulating various cellular processes.

In recent years, there has been a surge in interest regarding spirocyclic compounds due to their ability to mimic natural product scaffolds and exhibit enhanced binding affinities towards biological targets. The spiro[4.5]decan ring system in Methyl 2-{[8-(5-bromopyridin-2-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate is particularly noteworthy, as it has been shown to improve metabolic stability and oral bioavailability in drug candidates. This feature makes it an attractive scaffold for further derivatization and optimization.

The brominated pyridine substituent is another critical feature that warrants detailed discussion. Pyridine derivatives are well-known for their broad spectrum of biological activities, ranging from antimicrobial to anticancer properties. The introduction of a bromine atom at the 5-position of the pyridine ring enhances electrophilicity, making it a suitable candidate for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures and have been widely employed in the synthesis of biologically active compounds.

Recent advancements in drug discovery have highlighted the importance of targeting protein-protein interactions (PPIs) as a means to develop novel therapeutics. The unique structural features of Methyl 2-{[8-(5-bromopyridin-2-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate make it a promising candidate for disrupting PPIs associated with various diseases, including cancer and inflammatory disorders. By designing molecules that can selectively bind to specific protein interfaces, researchers aim to develop drugs that can modulate disease pathways with high precision.

The synthesis of Methyl 2-{[8-(5-bromopyridin-2-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The spirocyclic core is typically constructed via intramolecular cyclization reactions, while the pyridine moiety is introduced through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies have been refined over the years and are now well-established protocols in organic chemistry.

The role of computational chemistry in the design and optimization of such complex molecules cannot be overstated. Molecular modeling techniques, including docking studies and molecular dynamics simulations, have become indispensable tools for predicting binding affinities and understanding the mode of action of drug candidates. By leveraging these computational methods, researchers can accelerate the drug discovery process and reduce experimental costs.

In conclusion, Methyl 2-{[8-(5-bromopyridin-2-yl)-2-azaspiro[4.5]decan-8-yl]oxy}acetate (CAS No. 2309455-58-9) represents a structurally intriguing compound with significant potential in modern chemical biology and pharmaceutical research. Its unique molecular features, including the spirocyclic framework and brominated pyridine substituent, make it a versatile scaffold for further derivatization and optimization. As our understanding of biological pathways continues to evolve, compounds like this are poised to play a crucial role in the development of novel therapeutic agents that address unmet medical needs.